Cas no 608515-52-2 (3-methoxyisoquinoline-8-carboxylic acid)

3-methoxyisoquinoline-8-carboxylic acid structure

608515-52-2 structure

Product Name:3-methoxyisoquinoline-8-carboxylic acid

CAS No:608515-52-2

MF:C₁₁H₉NO₃

MW:203.194062948227

MDL:MFCD16652272

CID:4063557

PubChem ID:52270661

Update Time:2025-04-22

3-methoxyisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Isoquinolinecarboxylic acid, 3-methoxy-
- 3-methoxyisoquinoline-8-carboxylic acid
- SCHEMBL5657793
- DS-016656
- 3-Methoxyisoquinoline-8-carboxylicacid
- SHNCXNSCVRCDRV-UHFFFAOYSA-N
- 608515-52-2
- 3-methoxy-8-Isoquinolinecarboxylic acid
- MDL： MFCD16652272
- Inchi： 1S/C11H9NO3/c1-15-10-5-7-3-2-4-8(11(13)14)9(7)6-12-10/h2-6H,1H3,(H,13,14)
- InChI Key： SHNCXNSCVRCDRV-UHFFFAOYSA-N
- SMILES： C1C2=C(C=CC=C2C(O)=O)C=C(OC)N=1

Computed Properties

Exact Mass: 203.058243149Da
Monoisotopic Mass: 203.058243149Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 59.4Å²

3-methoxyisoquinoline-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9477926-1.0g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	1.0g	$1085.0	2023-01-03
Enamine	EN300-9477926-2.5g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	2.5g	$2246.0	2023-01-03
Enamine	EN300-9477926-5.0g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	5.0g	$2845.0	2023-01-03
Enamine	EN300-9477926-10.0g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	10.0g	$3578.0	2023-01-03
Enamine	BBV-45129079-1g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	1g	$1085.0	2023-09-01
Enamine	BBV-45129079-2.5g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	2.5g	$2246.0	2023-09-01
Enamine	BBV-45129079-5g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	5g	$2845.0	2023-09-01
Enamine	BBV-45129079-10g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	10g	$3578.0	2023-09-01

3-methoxyisoquinoline-8-carboxylic acid Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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